![molecular formula C15H17NO2S B157421 N-Ethyl-4-methyl-N-phenylbenzenesulfonamide CAS No. 1821-40-5](/img/structure/B157421.png)
N-Ethyl-4-methyl-N-phenylbenzenesulfonamide
Overview
Description
“N-Ethyl-4-methyl-N-phenylbenzenesulfonamide” is a chemical compound with the molecular formula C15H17NO2S . It is also known by other names such as p-Toluenesulfonamide, N-ethyl-; p-Tolueneethylsulfonamide; p-Toluenesulfonyl-N-ethylamide; N-Ethyl-p-methylbenzenesulfonamide; N-Ethyl-p-toluenesulfonamide; N-Ethyl-p-tolylsulfonamide; N-Tosylethylamine; Santicizer 3; N-Ethyl-4-methyl-benzenesulfonamide; Ethyl toluenesulfonamide; Unipex 108; Uniplex 108; 4-Toluenesulfonamide, N-ethyl-; N-Ethyl-4-toluenesulfonamide; NSC 68803; N-ethyltoluene-4-sulphonamide .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C9H13NO2S/c1-3-10-13(11,12)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3 . This structure is also available as a 2d Mol file or as a computed 3d SD file .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 275.372 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Catalysis and Ligand Synthesis : Phosphine-sulfonamide-derived palladium complexes, synthesized from N-(2-bromophenyl)-4-methylbenzenesulfonamide, have been investigated for their performance in ethylene oligomerization. This research demonstrates the potential of these complexes in catalysis (Mote et al., 2021).
Structural and Spectroscopic Studies : The structural characterization of disulfonimide derivatives, such as 4-methyl-N-(4-methylphenylsulfonyl)-N-phenylbenzenesulfonamide, has been conducted using spectroscopic and quantum chemical methods. These studies are essential for understanding the physical and chemical properties of these compounds (Eren et al., 2018).
Antimicrobial Activity : Certain derivatives of N-Ethyl-4-methyl-N-phenylbenzenesulfonamide have shown significant antibacterial and antifungal activities, highlighting their potential use in developing new antimicrobial agents (Abbasi et al., 2015).
Material Synthesis and Functionalization : The synthesis of poly(N-tosyl-ethylene imine-alt-ethylene sulfide) using 4-methylbenzenesulfonamide derivatives has been reported. These materials exhibit high solubility in common organic solvents and can be functionalized for various applications (Hori et al., 2011).
Synthesis of Organic Compounds : N-Cyano-N-phenyl-p-methylbenzenesulfonamide has been utilized as an electrophilic cyanation reagent for synthesizing various benzonitriles, demonstrating its utility in organic synthesis (Anbarasan et al., 2011).
Computational Chemistry Studies : Detailed computational studies, including DFT calculations, have been conducted on this compound derivatives to understand their structural and electronic properties. Such studies are crucial for designing new materials and drugs (Murthy et al., 2018).
Safety and Hazards
While specific safety and hazard information for “N-Ethyl-4-methyl-N-phenylbenzenesulfonamide” was not found in the search results, it’s important to handle all chemical substances with appropriate safety measures. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product .
Future Directions
The future directions for “N-Ethyl-4-methyl-N-phenylbenzenesulfonamide” are not specified in the search results. It is provided to early discovery researchers as part of a collection of rare and unique chemicals by Sigma-Aldrich , suggesting it may have potential applications in various research fields. Further studies and research are needed to explore its potential uses and benefits.
Properties
IUPAC Name |
N-ethyl-4-methyl-N-phenylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-3-16(14-7-5-4-6-8-14)19(17,18)15-11-9-13(2)10-12-15/h4-12H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXLBWOFLBSGRAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00171249 | |
Record name | p-Toluenesulfonanilide, N-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00171249 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1821-40-5 | |
Record name | N-Ethyl-4-methyl-N-phenylbenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1821-40-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-Toluenesulfonanilide, N-ethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001821405 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Toluenesulfonanilide, N-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00171249 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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